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Compound of Interest

Compound Name: Fmoc-D-2-Nal-OH

Cat. No.: B557939

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-a-Fmoc-3-(2-naphthyl)-D-alanine (Fmoc-D-2-Nal-OH) is a pivotal building block in solid-
phase peptide synthesis, frequently utilized in the development of peptide-based therapeutics.
[1][2] Its non-natural aromatic side chain can impart unique conformational properties and
enhanced biological activity to synthetic peptides. This guide provides a comprehensive
overview of the safety and handling precautions necessary for the responsible use of Fmoc-D-
2-Nal-OH in a laboratory setting. All presented data is collated from publicly available Safety
Data Sheets (SDS) and product information from various suppliers.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Fmoc-D-2-Nal-OH is
fundamental to its safe handling. The compound is a white to off-white powder.[2]
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Property Value Source

CAS Number 138774-94-4 [3]14]15]

Molecular Formula C28H23NO4 [3][6]

Molecular Weight 437.49 g/mol [3]
White to light yellow

Appearance [21[7]
powder/crystal

Melting Point 160- 170 °C [2]

Sparingly soluble in DMF,

Solubility slightly soluble in DMSO and [1]
Methanol.
Storage Temperature 2-8°C

Hazard Identification and GHS Classification

The hazard classification for Fmoc-D-2-Nal-OH can vary between suppliers. Some sources
indicate that the chemical does not meet the criteria for GHS hazard classification.[8][9]
However, other suppliers provide the following GHS warnings:

Hazard Statement Code Class Source

Skin Irritation,

Causes skin irritation H315 [8]
Category 2

Causes serious eye Eye Irritation,

o H319 [8]

irritation Category 2

Specific target organ

May cause respiratory o _
H335 toxicity — single [8]

irritation
exposure, Category 3

Given the potential for irritation, it is prudent to handle Fmoc-D-2-Nal-OH with appropriate
personal protective equipment and engineering controls, regardless of the hazard classification
provided by a specific vendor.
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Experimental Protocols: Safety and Handling

While specific experimental safety studies are not detailed in the provided SDS, the collective
data allows for the formulation of a standardized handling protocol.

Engineering Controls

When handling Fmoc-D-2-Nal-OH, especially in its powdered form, engineering controls
should be the primary method of exposure reduction.

e Ventilation: Use in a well-ventilated area. To minimize dust inhalation, it is highly
recommended to handle the solid material within a chemical fume hood or a powder
containment hood.[6]

e Process Enclosures: For larger quantities or repetitive tasks, consider using process
enclosures or glove boxes to minimize airborne exposure.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory contact.

Eye Protection: Chemical safety goggles or a face shield are essential to protect against dust
particles.[6]

e Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn at all times.[4][6]
Inspect gloves for any signs of degradation or puncture before use.

o Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved N95 dust mask or a respirator with a particulate filter is recommended.[6] A self-
contained breathing apparatus may be necessary for large spills or in poorly ventilated
areas.[6]

o Skin and Body Protection: A lab coat or a full protective suit should be worn to prevent skin
contact.[6]

Hygiene Measures
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Good laboratory hygiene practices are critical to prevent accidental ingestion or cross-
contamination.

» Wash hands thoroughly with soap and water after handling the compound and before eating,
drinking, or smoking.[6]

* Remove contaminated clothing promptly and wash it before reuse.[4]

First-Aid Measures

In the event of accidental exposure, immediate and appropriate first-aid measures should be

taken.
Exposure Route First-Aid Protocol
Move the individual to fresh air. If breathing is
] difficult, administer oxygen. If breathing has
Inhalation

stopped, provide artificial respiration. Seek

immediate medical attention.[4]

Immediately remove contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact e
and plenty of water. Consult a doctor if irritation

persists.[4]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ) o ) )

easy to do. Continue rinsing. Seek immediate

medical attention.[4]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . )
unconscious person. Call a poison control

center or doctor immediately.[4]

Stability and Reactivity

Understanding the chemical stability and reactivity of Fmoc-D-2-Nal-OH is crucial for safe
storage and handling.
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Parameter Description

Stable under recommended storage conditions

Chemical Stabilit
Y (2-8°C, tightly sealed container).[6]

N ) Keep away from heat and sources of ignition.[6]
Conditions to Avoid ) )
Avoid dust formation.[4]

Incompatible Materials Strong oxidizing agents.[6]

Under fire conditions, may produce oxides of

Hazardous Decomposition Products )
carbon (CO, COz) and nitrogen (NO, NO2).[6]

Accidental Release and Disposal

Proper procedures for spill cleanup and waste disposal are essential to mitigate environmental
contamination and ensure personnel safety.

Accidental Release Measures

o Small Spills: Carefully sweep or scoop up the spilled solid material, avoiding dust generation.
Place the material into a designated, labeled container for chemical waste.[6]

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Use
a shovel or other suitable tools to place the material into a convenient waste disposal
container.[6] Prevent the material from entering drains or waterways.[4]

Disposal
Waste must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[6]

e Solid Waste: Unused or contaminated Fmoc-D-2-Nal-OH should be placed in a clearly
labeled, sealed container for solid chemical waste.[10]

o Contaminated Labware: Gloves, weigh paper, pipette tips, etc., that have come into contact
with the compound should be disposed of as solid chemical waste.[10]
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e Solutions: The disposal of solutions containing Fmoc-D-2-Nal-OH will be dictated by the
solvent used. Hazardous solvents will require disposal as hazardous liquid waste.[10]

Visualized Workflow: Safe Handling Protocol

The following diagram illustrates the logical workflow for the safe handling of Fmoc-D-2-Nal-
OH from receipt to disposal.

Review SDS & Receive & Inspect Verify Engineering Controls
Establish Protocol Container & Don PPE

Store at 2-8°C Decontaminate Dispose of Liquid Waste
in Tightly Sealed Container Work Area (as per solvent hazard)

A
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Post-Exgeriment

(incl. contaminated PPE)

Y

Dissolution
(in Fume Hood)

Click to download full resolution via product page
Caption: Logical workflow for the safe handling of Fmoc-D-2-Nal-OH.

This guide is intended to provide a framework for the safe handling of Fmoc-D-2-Nal-OH. It is
imperative that all users consult the most up-to-date Safety Data Sheet provided by their
supplier and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.lookchem.com/casno112883-43-9.html
https://www.chemimpex.com/products/02589
https://advancedchemtech.com/product/fmoc-d-2-nal-oh/
https://www.echemi.com/sds/fmoc-d-2-nal-oh-temppid160705000535.html
https://www.chemicalbook.com/msds/fmoc-3-2-naphthyl-d-alanine.htm
https://www.peptide.com/wp-content/uploads/2019/11/MSDS-UFF105-Fmoc-2-Nal.pdf
https://www.tcichemicals.com/IN/en/p/F1323
https://www.tcichemicals.com/IN/en/p/F1323
https://pubchem.ncbi.nlm.nih.gov/compound/7130590
https://pubchem.ncbi.nlm.nih.gov/compound/7130590
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-2-Nal-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-2-Nal-OH
https://www.benchchem.com/pdf/Proper_Disposal_of_Fmoc_Ala_OH_13C3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b557939#fmoc-d-2-nal-oh-safety-and-handling-precautions
https://www.benchchem.com/product/b557939#fmoc-d-2-nal-oh-safety-and-handling-precautions
https://www.benchchem.com/product/b557939#fmoc-d-2-nal-oh-safety-and-handling-precautions
https://www.benchchem.com/product/b557939#fmoc-d-2-nal-oh-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557939?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.
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